
Solubility of Strontium Acetate in Organic
Solvents: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strontium acetate

Cat. No.: B1198276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of strontium acetate
in ethanol and other common organic solvents. The information is curated for professionals in

research and drug development, with a focus on data presentation, experimental

methodologies, and logical workflows.

Quantitative Solubility Data
The solubility of strontium acetate in various organic solvents is a critical parameter for its

application in synthesis, purification, and formulation. While extensive quantitative data is

limited in publicly available literature, the following table summarizes the known solubility

information.
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Solvent
Chemical
Formula

Solubility (
g/100 g of
solvent)

Temperature
(°C)

Notes

Methanol CH₃OH 0.26 15 [1]

0.18 66 [1]

Ethanol C₂H₅OH Slightly Soluble Not Specified
[2][3] Qualitative

description.

Acetone C₃H₆O Insoluble Not Specified [1]

Isopropanol C₃H₈O
No Data

Available
-

Tetrahydrofuran

(THF)
C₄H₈O

No Data

Available
-

Acetic Acid CH₃COOH 17.32 25 [1]

18.8 50.5 [1]

22.96 73.8 [1]

32.1 101.1 [1]

37.85 111.5 [1]

It is important to note that strontium acetate is generally considered to have good solubility in

water.[4][5]

Experimental Protocol for Solubility Determination
A standardized experimental protocol is crucial for obtaining reliable and reproducible solubility

data. The following methodology is a general guideline based on common laboratory practices

for determining the solubility of an inorganic salt, like strontium acetate, in an organic solvent.

[6][7][8]

Objective: To determine the equilibrium solubility of strontium acetate in a given organic

solvent at a specific temperature.
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Materials:

Anhydrous strontium acetate

High-purity organic solvent (e.g., ethanol, methanol)

Temperature-controlled shaker or incubator

Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Volumetric flasks and pipettes

Analytical instrumentation for concentration measurement (e.g., HPLC, ICP-MS, or

gravimetric analysis)

Procedure:

Sample Preparation: Add an excess amount of strontium acetate to a known volume of the

organic solvent in a sealed container. The presence of undissolved solid is essential to

ensure that the solution reaches saturation.

Equilibration: Place the sealed container in a temperature-controlled shaker or incubator set

to the desired temperature. Allow the mixture to equilibrate for a sufficient period (e.g., 24-48

hours) with continuous agitation to ensure that the solution is saturated.

Sample Withdrawal and Filtration: After equilibration, cease agitation and allow the solid to

settle. Carefully withdraw a known volume of the supernatant using a pipette, ensuring not to

disturb the solid phase. Immediately filter the withdrawn sample using a syringe filter

compatible with the solvent to remove all undissolved particles.

Concentration Analysis: Accurately dilute the filtered, saturated solution with a suitable

solvent. Determine the concentration of strontium acetate in the diluted solution using a

validated analytical method:

Gravimetric Analysis: Evaporate the solvent from a known volume of the saturated solution

and weigh the remaining solid residue.
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Chromatographic Methods (e.g., HPLC): Quantify the acetate anion concentration.

Spectroscopic Methods (e.g., ICP-MS): Determine the concentration of strontium ions.

Calculation: Calculate the solubility of strontium acetate in the solvent at the specified

temperature, typically expressed in grams of solute per 100 grams of solvent ( g/100 g).

Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of

strontium acetate solubility.
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Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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